Cas no 1848461-66-4 (1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)-)

• Product Name: 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)-
• CAS No: 1848461-66-4
• MF: C₈H₁₇FN₂O
• MW: 176.231785535812
• CID: 5564464
• PubChem ID: 131109609
• Update Time: 2025-07-23

1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)-

• Inchi： 1S/C8H17FN2O/c1-7-5-11(3-2-10-7)6-8(12)4-9/h7-8,10,12H,2-6H2,1H3/t7-,8?/m0/s1
• InChI Key： KEQRGSLRBAAADC-JAMMHHFISA-N
• SMILES： C(N1CCN[C@@H](C)C1)C(O)CF

Additional information on 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)-

Comprehensive Overview of 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- (CAS No. 1848461-66-4)

1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- (CAS No. 1848461-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperazine core, a fluoromethyl group, and a stereocenter at the (3S) position, making it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the role of piperazine derivatives in modulating neurotransmitter activity.

In recent years, the demand for fluorinated compounds like 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination is leveraged to improve pharmacokinetics. The compound’s chiral purity (indicated by the (3S) configuration) is another critical factor, as enantioselective synthesis is a hot topic in modern pharmaceutical chemistry.

The synthesis of CAS No. 1848461-66-4 often involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution, to achieve the desired stereochemistry. These methods are frequently discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional synthesis routes. Additionally, the compound’s solubility and stability under physiological conditions are key areas of investigation, especially for formulations intended for oral administration.

From a commercial perspective, 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers for preclinical studies. Its relevance to neurodegenerative diseases and psychiatric disorders has also sparked interest in academic circles, with publications exploring its interactions with dopamine and serotonin receptors. This ties into broader discussions about mental health therapeutics, a highly searched topic in both scientific databases and public health platforms.

Quality control of CAS No. 1848461-66-4 is another critical aspect, with analytical techniques such as HPLC, NMR, and mass spectrometry being employed to ensure purity and consistency. Regulatory compliance, particularly in regions with stringent Good Manufacturing Practices (GMP), further underscores the importance of reliable synthesis and characterization protocols. These topics are frequently searched by professionals in the pharmaceutical industry, reflecting the compound’s industrial significance.

In summary, 1-Piperazineethanol, α-(fluoromethyl)-3-methyl-, (3S)- represents a convergence of cutting-edge medicinal chemistry and drug development trends. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, while its commercial viability highlights its role in advancing innovative therapies. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation pharmaceuticals.